Cas no 2060052-39-1 (8-chloro-5-fluoroisoquinoline-1-carbonitrile)

• Product Name: 8-chloro-5-fluoroisoquinoline-1-carbonitrile
• CAS No: 2060052-39-1
• MF: C₁₀H₄ClFN₂
• MW: 206.60356426239
• MDL: MFCD30477808
• CID: 5193394
• PubChem ID: 125427167
• Update Time: 2025-05-20

8-chloro-5-fluoroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 8-chloro-5-fluoro-
• 8-chloro-5-fluoroisoquinoline-1-carbonitrile

• MDL： MFCD30477808
• Inchi： 1S/C10H4ClFN2/c11-7-1-2-8(12)6-3-4-14-9(5-13)10(6)7/h1-4H
• InChI Key： SUIPPBNLVNACDM-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C(F)=CC=C2Cl)C=CN=1

Additional information on 8-chloro-5-fluoroisoquinoline-1-carbonitrile

Introduction to 8-Chloro-5-Fluoroisoquinoline-1-Carbonitrile (CAS No. 2060052-39-1)

8-Chloro-5-fluoroisoquinoline-1-carbonitrile (CAS No. 2060052-39-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline class, which is known for its diverse biological activities and potential therapeutic applications. The unique combination of chlorine and fluorine substituents, along with the cyano group, imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The chemical structure of 8-chloro-5-fluoroisoquinoline-1-carbonitrile is characterized by a fused benzene and pyridine ring system, with a chlorine atom at the 8-position, a fluorine atom at the 5-position, and a cyano group at the 1-position. This structural arrangement contributes to its stability and reactivity, making it suitable for various chemical transformations and derivatization processes.

Recent studies have highlighted the potential of 8-chloro-5-fluoroisoquinoline-1-carbonitrile in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 8-chloro-5-fluoroisoquinoline-1-carbonitrile has also demonstrated promising antiviral activity. Research conducted on viral infections has indicated that this compound can interfere with viral replication processes, particularly in RNA viruses such as influenza and hepatitis C. This property makes it a potential candidate for developing antiviral drugs that could address unmet medical needs.

The pharmacokinetic profile of 8-chloro-5-fluoroisoquinoline-1-carbonitrile has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies in animal models have shown that this compound exhibits good oral bioavailability and favorable plasma stability. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Toxicity assessments have also been performed to evaluate the safety profile of 8-chloro-5-fluoroisoquinoline-1-carbonitrile. In vitro cytotoxicity assays using human cell lines have demonstrated low toxicity at therapeutic concentrations, indicating a wide therapeutic window. However, further in vivo studies are necessary to confirm these findings and ensure long-term safety.

The synthesis of 8-chloro-5-fluoroisoquinoline-1-carbonitrile involves several well-established chemical reactions. One common synthetic route starts with the condensation of an appropriate aromatic amine with an aldehyde or ketone to form an intermediate imine. This intermediate is then cyclized using a suitable reagent to form the isoquinoline ring system. Subsequent functional group modifications, such as chlorination, fluorination, and cyano group introduction, are carried out to achieve the final product.

In conclusion, 8-chloro-5-fluoroisoquinoline-1-carbonitrile (CAS No. 2060052-39-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in clinical settings.